Cas no 62908-69-4 (Inosine, 8-methoxy-(9CI))

Inosine, 8-methoxy-(9CI) structure
Inosine, 8-methoxy-(9CI) structure
Product Name:Inosine, 8-methoxy-(9CI)
CAS No:62908-69-4
MF:C11H14N4O6
MW:298.252062320709
CID:525889
PubChem ID:135478682
Update Time:2025-04-19

Inosine, 8-methoxy-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Inosine, 8-methoxy-(9CI)
    • Inchi: 1S/C11H14N4O6/c1-20-11-14-5-8(12-3-13-9(5)19)15(11)10-7(18)6(17)4(2-16)21-10/h3-4,6-7,10,16-18H,2H2,1H3,(H,12,13,19)
    • InChI Key: KEUULJUTHQKZLZ-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(C(C1N1C(=NC2C(NC=NC1=2)=O)OC)O)O

Computed Properties

  • Exact Mass: 298.09142
  • Monoisotopic Mass: 298.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.8
  • Topological Polar Surface Area: 138Ų

Experimental Properties

  • Density: 1.98
  • Boiling Point: 673.8°Cat760mmHg
  • Flash Point: 361.3°C
  • Refractive Index: 1.807
  • PSA: 142.98
  • LogP: -2.26030
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